Cas no 1204245-52-2 (1-amino-4-nitro-1H-pyrrole-2-carboxamide)

• Product Name: 1-amino-4-nitro-1H-pyrrole-2-carboxamide
• CAS No: 1204245-52-2
• MF: C₅H₆N₄O₃
• MW: 170.1261
• CID: 2952611
• Update Time: 2022-08-31

1-amino-4-nitro-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-氨基-4-硝基-1H-吡咯-2-甲酰胺
• 1-AMino-4-nitro-1H-pyrrole-2-carboxylic acid aMide
• 1-amino-4-nitro-1H-pyrrole-2-carboxamide
• Ethyl2,4-diMethylpyridine-3-carboxylate

• Inchi： 1S/C5H6N4O3/c6-5(10)4-1-3(9(11)12)2-8(4)7/h1-2H,7H2,(H2,6,10)
• InChI Key： BTBOEAHGYHVTGX-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C(=C([H])N1N([H])[H])[N+](=O)[O-])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 0
• Topological Polar Surface Area: 120